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Compound of Interest

Compound Name: 7-Nor-7-carboxycannabidiol-d10

Cat. No.: B15560684

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
7-Nor-7-carboxycannabidiol (7-COOH-CBD) is a major, non-psychoactive metabolite of

cannabidiol (CBD). As the use of CBD products for therapeutic and recreational purposes

increases, the accurate quantification of CBD and its metabolites in biological matrices like

plasma, serum, and urine has become crucial for pharmacokinetic, toxicological, and clinical

studies.[1][2][3] Solid-phase extraction (SPE) is a widely used sample preparation technique

that offers efficient clean-up and concentration of analytes from complex biological samples,

leading to improved analytical sensitivity and accuracy.[4][5] This document provides detailed

protocols for the solid-phase extraction of 7-COOH-CBD from various biological matrices.

Experimental Protocols
This protocol is adapted from methodologies developed for the extraction of acidic cannabinoid

metabolites from urine samples.[4][6][7][8] It utilizes a reversed-phase mechanism to retain the

analyte of interest while allowing polar interferences to pass through.
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SPE Cartridge: Reversed-phase polymer (e.g., Styre Screen® HLB, 60mg, 3mL)[4] or similar

C18 sorbent.

Urine sample

Internal Standard (IS) solution (e.g., 7-COOH-CBD-d3)

Acetonitrile (ACN)

Methanol (MeOH)

pH 7 Phosphate Buffer

Deionized Water

Vortex mixer

Centrifuge

SPE manifold

Methodology:

Sample Pre-treatment:

To 1 mL of urine in a centrifuge tube, add the internal standard.

Add 1 mL of Acetonitrile and 1 mL of pH 7 phosphate buffer.[4]

Vortex the mixture for 30 seconds.

Centrifuge the sample to pellet any precipitates.

SPE Cartridge Conditioning:

Condition the SPE cartridge with 2 mL of Methanol.

Equilibrate the cartridge with 2 mL of deionized water.
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Follow with 2 mL of pH 7 phosphate buffer. Do not allow the sorbent to dry.[4]

Sample Loading:

Load the supernatant from the pre-treated sample onto the conditioned SPE cartridge at a

slow, steady flow rate (approx. 1-2 mL/min).

Washing:

Wash the cartridge with 2 mL of deionized water to remove polar interferences.

A second wash with a mild organic solvent (e.g., 2 mL of 5% Methanol in water) can be

performed to remove additional interferences.

Dry the cartridge thoroughly under vacuum for 5-10 minutes.

Elution:

Elute the analyte with 2 mL of an appropriate solvent mixture. A common elution solvent is

a mixture of ethyl acetate and hexane containing a small percentage of acid (e.g., ethyl

acetate/hexane (50:50) with 2% acetic acid).[9]

Collect the eluate in a clean tube.

Dry-down and Reconstitution:

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a small volume (e.g., 100 µL) of mobile phase for LC-MS/MS

analysis.[1]

This protocol utilizes an anion exchange sorbent, which is particularly effective for extracting

acidic compounds like 7-COOH-CBD. The methodology involves a two-step elution to achieve

a very clean extract.[5]

Materials:

SPE Cartridge: Anion Exchange Sorbent (AXS)
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Plasma or serum sample

Internal Standard (IS) solution

Acetonitrile (ACN)

Methanol (MeOH)

Elution Solvents (as described in the procedure)

Vortex mixer

Centrifuge

SPE manifold

Methodology:

Sample Pre-treatment (Protein Precipitation):

To 0.2 mL of plasma, add an appropriate amount of internal standard.

Add 0.8 mL of cold Acetonitrile to precipitate proteins.[9]

Vortex for 30 seconds and centrifuge at high speed for 10 minutes.

Transfer the supernatant to a clean tube.

SPE Cartridge Conditioning:

Condition the AXS cartridge with 2 mL of Methanol.

Equilibrate the cartridge with 2 mL of deionized water.

Sample Loading:

Load the supernatant onto the conditioned AXS cartridge. The carboxylic acid functional

group of 7-COOH-CBD will be ionized and retained by the sorbent.
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Washing:

Wash the cartridge with 2 mL of deionized water.

Wash the cartridge with 2 mL of Methanol to remove neutral and basic interferences.

Elution (Two-Step):

Step 1 (Elution of Neutral Cannabinoids - Optional if only 7-COOH-CBD is of interest):

Elute neutral compounds like CBD with a non-polar solvent.[5]

Step 2 (Elution of 7-COOH-CBD): Elute the acidic 7-COOH-CBD by disrupting the ionic

interaction. This is achieved using a solvent mixture containing an acid, such as 2 mL of

ethyl acetate containing 2-5% formic or acetic acid.[5][9]

Dry-down and Reconstitution:

Evaporate the acidic eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in 100 µL of mobile phase for analysis.

Data Presentation
The following table summarizes quantitative data from various extraction methods for

cannabinoid metabolites.
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Analyte Matrix
Extractio
n Method

Sorbent
Type

Recovery
(%)

LOQ
(ng/mL)

Referenc
e

Cannabinoi

ds
Urine SPE

Styre

Screen®

HLB

> 90% N/A [4]

Cannabinoi

ds
Blood SPE

Clean

Screen®

THC

> 74% N/A [4]

THC, 11-

OH-THC,

THC-

COOH

Plasma/Se

rum
SPE

Anion

Exchange

(AXS)

≥ 79.8% 0.35 - 3.3 [5]

THC,

Carboxy-

THC

Whole

Blood
SPE

Fluorinated

Phase
> 85% 0.25 [9]

CBD, 7-

OH-CBD,

7-COOH-

CBD

Plasma
Online

SPE
Zorbax C8 N/A 0.39 [3]

CBD,

CBDA
Hemp Oil LLE N/A

CBD: 97.3-

109%
N/A [10]

N/A: Not Available in the cited literature.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for solid-phase extraction.
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Sample Preparation

Solid-Phase Extraction

Post-Extraction

Analysis

1. Sample Pre-treatment
(e.g., Hydrolysis, Protein Precipitation)

2. Condition Sorbent
(e.g., Methanol)

3. Equilibrate Sorbent
(e.g., Water/Buffer)

4. Load Sample

5. Wash Sorbent
(Remove Interferences)

6. Elute Analyte
(Collect 7-COOH-CBD)

7. Evaporate Eluate

8. Reconstitute in Mobile Phase

9. LC-MS/MS Analysis

Click to download full resolution via product page

Caption: General workflow for solid-phase extraction of 7-COOH-CBD.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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